Cas no 2097917-21-8 (methyl 4-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)carbamoylbenzoate)

• Product Name: methyl 4-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)carbamoylbenzoate
• CAS No: 2097917-21-8
• MF: C₁₉H₁₇NO₄S₂
• MW: 387.472582578659
• CID: 6205099
• PubChem ID: 126852670
• Update Time: 2025-06-22

methyl 4-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)carbamoylbenzoate
• 2097917-21-8
• methyl 4-[[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]carbamoyl]benzoate
• AKOS032459530
• methyl 4-[(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)carbamoyl]benzoate
• F6517-2166

• Inchi： 1S/C19H17NO4S2/c1-24-19(23)13-6-4-12(5-7-13)18(22)20-11-14(21)15-8-9-17(26-15)16-3-2-10-25-16/h2-10,14,21H,11H2,1H3,(H,20,22)
• InChI Key： UCEVDOVRMMORHR-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1C=CC(C(=O)OC)=CC=1)=O)O

Computed Properties

• Exact Mass: 387.05990037g/mol
• Monoisotopic Mass: 387.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 132Ų

Additional information on methyl 4-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)carbamoylbenzoate

Introduction to Methyl 4-(2-{2,2'-Bithiophene-5-Yl}-2-Hydroxyethyl)Carbamoylbenzoate (CAS No. 2097917-21-8)

Methyl 4-(2-{2,2'-Bithiophene-5-yl}-hydroxyethyl)carbamoylbenzoate (CAS No. 2097917-21-8) is a complex organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a bithiophene moiety with a benzoate group, making it a promising candidate for advanced materials science and pharmaceutical applications.

The bithiophene component of this compound is particularly noteworthy. Bithiophenes are known for their excellent electronic properties, including high electron mobility and strong absorption in the visible spectrum. These characteristics make them valuable in the development of organic semiconductors, light-emitting diodes (LEDs), and photovoltaic devices. Recent studies have explored the use of bithiophene-containing compounds in flexible electronics, where their mechanical stability and electronic performance are highly advantageous.

In addition to its electronic properties, methyl 4-(hydroxyethyl)carbamoylbenzoate exhibits interesting chemical reactivity due to the presence of hydroxyl and ester groups. These functional groups enable the compound to participate in various chemical transformations, such as condensation reactions and esterifications, which are crucial for synthesizing more complex molecules. The integration of these functional groups with the bithiophene framework opens up new possibilities for designing hybrid materials with tailored properties.

Recent advancements in synthetic chemistry have allowed for more efficient and scalable methods to prepare methyl 4-(hydroxyethyl)carbamoylbenzoate. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to optimize the production process, ensuring higher yields and better purity. These improvements are critical for transitioning from laboratory-scale synthesis to industrial applications.

The application of methyl 4-(hydroxyethyl)carbamoylbenzoate in drug delivery systems is another area of active research. Its ability to form self-assembled structures and its biocompatibility make it a potential candidate for encapsulating therapeutic agents. Studies have demonstrated that this compound can enhance drug solubility and bioavailability, which are key challenges in pharmaceutical development.

In conclusion, methyl 4-(hydroxyethyl)carbamoylbenzoate (CAS No. 2097917-21-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike.